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Compound of Interest

Compound Name: Disulfo-ICG-DBCO disodium

Cat. No.: B15555134

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling protocols
for Disulfo-ICG-DBCO disodium, a fluorescent dye increasingly utilized in biomedical
research. Given the absence of a specific Safety Data Sheet (SDS) for this compound, this
document synthesizes available data from suppliers, related chemical safety documents, and
scientific literature to establish best practices for its use in a laboratory setting.

Chemical and Physical Properties

Disulfo-ICG-DBCO disodium is a derivative of indocyanine green (ICG), modified with two
sulfonate groups to enhance water solubility and a dibenzocyclooctyne (DBCO) group for
copper-free click chemistry applications.

Property Value Source
Molecular Formula Ce3H62NaNa2011S3 [11[2]
Molecular Weight 1193.36 g/mol [1][2]
Appearance Solid [3]
Solubility Soluble in water [4]

Safety and Hazard Information
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While specific toxicity data for Disulfo-ICG-DBCO disodium is not publicly available,
information on the parent compound, indocyanine green (ICG), and general chemical safety for
DBCO-containing reagents can guide handling procedures. The toxicological properties of
Disulfo-ICG-DBCO disodium have not been thoroughly investigated.[5]

General Hazards:

e May cause eye, skin, and respiratory tract irritation.

e The toxicological effects of chronic exposure are unknown.

Inferred Toxicity from Indocyanine Green (ICG):

Studies on ICG have indicated potential for cellular toxicity at certain concentrations.

o Cytotoxicity and Genotoxicity: In the context of photodynamic therapy, ICG has been shown
to have cytotoxic and genotoxic effects.[6]

» Retinal Toxicity: High concentrations of ICG have been associated with adverse effects on
retinal function.[7]

It is crucial to handle Disulfo-ICG-DBCO disodium with the appropriate precautions to
minimize exposure.

Handling and Personal Protective Equipment (PPE)

Adherence to standard laboratory safety protocols is essential when working with Disulfo-ICG-
DBCO disodium.
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Precaution Specification Rationale

Work in a well-ventilated area To minimize inhalation of any

Ventilation _
or a chemical fume hood. dust or aerosols.[5][8]
] Chemical safety goggles or a To protect against splashes
Eye Protection _ _ _
face shield. and airborne particles.[5]
] Chemical-resistant gloves )
Hand Protection o To prevent skin contact.[5]
(e.g., nitrile).
) To protect personal clothing
Body Protection Laboratory coat.

from contamination.

Use a NIOSH-approved
_ _ respirator if ventilation is _ _
Respiratory Protection ) ) ) To prevent inhalation.[5]
inadequate or if handling large

quantities.

Hygiene Measures:

e Avoid contact with skin, eyes, and clothing.
e Wash hands thoroughly after handling.

» Do not eat, drink, or smoke in the laboratory.

Storage and Stability

Proper storage is critical to maintain the integrity and reactivity of Disulfo-ICG-DBCO
disodium.
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Condition

Recommendation

Source

Temperature

Store at -20°C for long-term
storage. For solutions in
solvent, -80°C is
recommended for up to 6
months, and -20°C forup to 1

month.

[3](9]

Light

Protect from light.

[31141(€]

Moisture

Keep in a dry place. Store in a

tightly sealed container.

[°]

Incompatibilities

Avoid strong oxidizing agents.

[5]

First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route

First Aid Measure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.[5]

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.[5]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to

do. Continue rinsing. Seek medical attention.[5]

Ingestion

Do NOT induce vomiting. Never give anything
by mouth to an unconscious person. Rinse

mouth with water. Seek medical attention.[5]

Spill and Disposal Procedures
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Spill Response:

Evacuate the area.

Wear appropriate personal protective equipment (PPE).

Absorb the spill with an inert material (e.g., vermiculite, dry sand).[5]

Collect the absorbed material into a suitable container for disposal.

Clean the spill area thoroughly with soap and water.
Disposal:

Dispose of waste material in accordance with local, state, and federal regulations. Do not allow
the material to enter drains or waterways.

Experimental Protocols and Workflows

The following diagrams illustrate a general workflow for a bioorthogonal labeling experiment
using a sulfo-DBCO reagent, based on methodologies described for similar compounds.[10]
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Caption: Workflow for bacterial labeling with Disulfo-ICG-DBCO.
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Caption: Recommended handling and safety workflow.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
formal Safety Data Sheet. Researchers should always consult all available safety information
and exercise caution when handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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